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Introduction

In the intricate landscape of cellular metabolism, the ability to selectively perturb individual
components is paramount to unraveling complex signaling networks and identifying novel
therapeutic targets. CK156, a potent and highly selective inhibitor of Serine/Threonine Kinase
17A (STK17A), also known as Death-Associated Protein Kinase (DAPK)-related apoptosis-
inducing protein kinase 1 (DRAK1), has emerged as a critical tool for such investigations. This
technical guide provides an in-depth overview of CK156, its mechanism of action, and its
application as a molecular probe to dissect metabolic pathways, particularly through its
influence on reactive oxygen species (ROS) homeostasis.

STK17Ais a member of the death-associated protein kinase family and is recognized as a

positive regulator of apoptosis and a modulator of cellular reactive oxygen species (ROS)[1][2]
[3][4]. Given the integral role of ROS in regulating metabolic processes, CK156 offers a unique
opportunity to explore the downstream metabolic consequences of STK17A/DRAK1 inhibition.

CK156: Potency and Selectivity
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CK156 is a pyrazolo[1,5-a]pyrimidine-based macrocyclic compound that acts as a type | kinase
inhibitor, binding to the ATP pocket of STK17A/DRAKL. Its high potency and selectivity make it
a superior tool for specifically interrogating the function of STK17A/DRAK1 with minimal off-
target effects.

Parameter Value Target Assay
Kd 21 nM STK17A (DRAK1) In vitro binding assay

Cellular NanoBRET
IC50 182 nM STK17A (DRAK1)

assay

Cellular NanoBRET
IC50 34 uyM CK2al

assay

Cellular NanoBRET
IC50 39 uM CK202

assay

Probing Metabolic Pathways with CK156: A
Rationale

The function of STK17A/DRAK1 in regulating ROS metabolic processes provides a direct link
to its potential influence on cellular metabolism[2]. ROS are not merely byproducts of metabolic
activity but are now understood to be critical signaling molecules that can modulate key
metabolic pathways, including glycolysis and fatty acid oxidation. By inhibiting STK17A/DRAK1,
CK156 can be used to investigate the following:

» The role of STK17A/DRAK1 in maintaining redox balance and its impact on metabolic
enzyme activity.

e The downstream effects of altered ROS signaling on glucose uptake, glycolysis, and lactate
production.

e The interplay between STK17A/DRAK1-mediated ROS regulation and mitochondrial
respiration, including fatty acid oxidation.

Experimental Protocols
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The following are detailed methodologies for key experiments to characterize the metabolic
effects of CK156.

Assessment of Cellular Respiration and Glycolysis
using Seahorse XF Analyzer

This protocol allows for the real-time measurement of two key parameters of cellular
metabolism: the oxygen consumption rate (OCR), an indicator of mitochondrial respiration, and
the extracellular acidification rate (ECAR), an indicator of glycolysis.

Materials:

Seahorse XF Cell Culture Microplates

Seahorse XF Calibrant

Assay Medium (e.g., XF RPMI, pH 7.4) supplemented with glucose, pyruvate, and glutamine

CK156 (dissolved in a suitable solvent, e.g., DMSO)

Mitochondrial stress test compounds: Oligomycin, FCCP, Rotenone/Antimycin A

Glycolysis stress test compounds: Glucose, Oligomycin, 2-Deoxyglucose (2-DG)
Procedure:

o Cell Seeding: Seed cells in a Seahorse XF cell culture microplate at a pre-determined
optimal density and allow them to adhere overnight[5][6].

e Sensor Cartridge Hydration: Hydrate the sensor cartridge with Seahorse XF Calibrant
overnight in a non-CO2 incubator at 37°C[5].

o CK156 Treatment: On the day of the assay, replace the culture medium with pre-warmed
assay medium containing the desired concentrations of CK156 or vehicle control. Incubate
for the desired treatment time (e.g., 1, 6, or 24 hours) in a non-CO2 incubator at 37°CJ[7].

o Assay Execution:
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o Mito Stress Test: Load the hydrated sensor cartridge with oligomycin, FCCP, and
rotenone/antimycin A. Place the cell plate in the Seahorse XF Analyzer and perform the
assay to measure basal OCR, ATP-linked respiration, maximal respiration, and non-
mitochondrial oxygen consumption.

o Glyco Stress Test: Load the hydrated sensor cartridge with glucose, oligomycin, and 2-DG.
Perform the assay to measure basal glycolysis, glycolytic capacity, and glycolytic reserve.

o Data Analysis: Normalize the OCR and ECAR data to cell number.

Glucose Uptake Assay

This assay measures the rate at which cells take up glucose from the extracellular
environment, a key step in glycolysis.

Materials:

Fluorescent glucose analog (e.g., 2-NBDG)

Glucose-free culture medium

CK156

96-well black, clear-bottom culture plates

Fluorescence microplate reader
Procedure:

o Cell Seeding and Treatment: Seed cells in a 96-well plate and allow them to adhere
overnight. Treat the cells with CK156 or vehicle control in glucose-free medium for the
desired time[8].

e 2-NBDG Incubation: Add the fluorescent glucose analog 2-NBDG to the wells and incubate
for a defined period (e.g., 10-30 minutes)[8][9].

» Signal Measurement: Wash the cells with ice-cold PBS to stop glucose uptake. Measure the
fluorescence intensity using a microplate reader with appropriate filters (e.g.,
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excitation/emission = 485/535 nm for 2-NBDG)[8].

o Data Analysis: Normalize the fluorescence signal to the protein concentration or cell number.

Lactate Production Assay

This assay quantifies the amount of lactate released into the culture medium, which is the end
product of glycolysis.

Materials:

o Lactate assay kit (colorimetric or fluorometric)
o CK156

o 96-well plates

Procedure:

e Cell Culture and Treatment: Culture cells in a 96-well plate and treat with CK156 or vehicle
control for the desired duration.

o Sample Collection: Collect the cell culture medium at the end of the treatment period.

o Lactate Measurement: Use a commercial lactate assay kit to measure the lactate
concentration in the collected medium according to the manufacturer's instructions[10][11]
[12][13]. This typically involves an enzymatic reaction that produces a colored or fluorescent
product proportional to the lactate concentration.

o Data Analysis: Normalize the lactate concentration to the cell number or protein
concentration.

Measurement of Reactive Oxygen Species (ROS)

This protocol describes the use of fluorescent probes to detect intracellular ROS levels.

Materials:
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e Fluorescent ROS indicator dyes (e.g., CM-H2DCFDA for general ROS, MitoSOX Red for
mitochondrial superoxide)

e CK156

o Black, clear-bottom 96-well plates or imaging-suitable plates

» Fluorescence microscope or microplate reader

Procedure:

e Cell Seeding and Treatment: Seed cells and treat with CK156 or vehicle control.

e Probe Loading: Load the cells with the appropriate ROS-sensitive fluorescent probe
according to the manufacturer's instructions.

» Signal Detection: Measure the fluorescence intensity using a fluorescence microscope or a
microplate reader[14][15][16].

o Data Analysis: Quantify the fluorescence intensity and normalize to the cell number.

Visualizing the Logic: Experimental Workflow and
Signaling Pathway

To facilitate a clear understanding of the experimental design and the underlying biological
rationale, the following diagrams are provided.
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Caption: Experimental workflow for studying metabolic effects of CK156.
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Caption: Proposed signaling pathway of CK156's metabolic effects.

Conclusion

CK156 stands as a valuable chemical tool for dissecting the role of STK17A/DRAK1 in cellular
processes. Its high selectivity allows for confident attribution of observed effects to the inhibition
of its primary target. The established link between STK17A/DRAK1 and the regulation of
reactive oxygen species provides a compelling rationale for its use in studying metabolic
pathways. The experimental protocols detailed in this guide offer a robust framework for
researchers to investigate the metabolic consequences of STK17A/DRAK1 inhibition with
CK156, thereby facilitating a deeper understanding of the intricate connections between kinase
signaling and cellular metabolism. This knowledge is crucial for the identification of novel
therapeutic strategies for a range of diseases, including cancer and metabolic disorders.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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